Cas no 1220018-97-2 (5-bromo-N-[(oxan-4-yl)methyl]pyridin-2-amine)

• Product Name: 5-bromo-N-[(oxan-4-yl)methyl]pyridin-2-amine
• CAS No: 1220018-97-2
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• MDL: MFCD13562862
• CID: 4578646
• PubChem ID: 53410233
• Update Time: 2025-10-23

5-bromo-N-[(oxan-4-yl)methyl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-N-(TETRAHYDRO-2H-PYRAN-4-YLMETHYL)-2-PYRIDINAMINE
• 5-bromo-N-(oxan-4-ylmethyl)pyridin-2-amine
• 5-Bromo-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-2-amine
• 5-bromo-N-[(oxan-4-yl)methyl]pyridin-2-amine

• MDL： MFCD13562862
• Inchi： 1S/C11H15BrN2O/c12-10-1-2-11(14-8-10)13-7-9-3-5-15-6-4-9/h1-2,8-9H,3-7H2,(H,13,14)
• InChI Key： CGKALMQFRIQSFP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NCC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.5
• Topological Polar Surface Area: 34.2

Additional information on 5-bromo-N-[(oxan-4-yl)methyl]pyridin-2-amine

Professional Introduction to 5-bromo-N-[(oxan-4-yl)methyl]pyridin-2-amine (CAS No: 1220018-97-2)

5-bromo-N-[(oxan-4-yl)methyl]pyridin-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 1220018-97-2, represents a promising candidate for further exploration in drug development and molecular biology applications. Its molecular structure, characterized by a pyridine core substituted with a bromo group and an N-methyl oxetane moiety, offers a versatile platform for chemical modifications and biological interactions.

The significance of 5-bromo-N-[(oxan-4-yl)methyl]pyridin-2-amine lies in its potential utility as an intermediate in the synthesis of more complex pharmacological agents. The presence of the bromo substituent on the pyridine ring enhances its reactivity, making it a valuable building block for constructing heterocyclic compounds. Additionally, the oxetane group introduces a rigid, three-membered cyclic structure that can influence the compound's solubility, bioavailability, and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in developing novel small molecules that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The structural features of 5-bromo-N-[(oxan-4-yl)methyl]pyridin-2-amine make it an attractive candidate for such applications. For instance, studies have shown that pyridine derivatives can interact with various enzymes and receptors, leading to potential therapeutic effects. The bromo group further facilitates functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to introduce aryl or heteroaryl groups into molecular frameworks.

One of the most compelling aspects of 5-bromo-N-[(oxan-4-yl)methyl]pyridin-2-amine is its potential role in the development of targeted therapies. Researchers have been exploring its ability to inhibit specific enzymes or receptors that are overexpressed in certain types of cancer. Preliminary studies indicate that this compound may exhibit inhibitory activity against kinases and other enzymes involved in tumor progression. The oxetane group's structural rigidity could enhance binding affinity and selectivity, making it a promising lead compound for further optimization.

The synthesis of 5-bromo-N-[(oxan-4-yl)methyl]pyridin-2-amine involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include the bromination of a pyridine precursor, followed by nucleophilic substitution with an N-methyl oxetane derivative. These synthetic strategies leverage well-established protocols in organic chemistry while demonstrating the compound's adaptability to different reaction conditions. The optimization of these synthetic routes is crucial for large-scale production and cost-effective manufacturing.

The pharmacological evaluation of 5-bromo-N-[(oxan-4-yl)methyl]pyridin-2-amine has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with biological targets, suggesting potential therapeutic applications. For example, it has been shown to modulate the activity of certain enzymes involved in cell signaling pathways. Additionally, its interaction with proteins and nucleic acids has been investigated using computational methods, providing insights into its binding mechanisms and potential drug-like characteristics.

The development of new drug candidates often requires extensive characterization to understand their physicochemical properties and biological effects. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been employed to confirm the structure and purity of 5-bromo-N-[(oxan-4-ylmethyl)pyridin -2 -amine. These methods provide detailed information about the compound's molecular structure and help ensure its suitability for further research.

The future prospects of 5-bromo-N-[ (oxan -4 - ylmethyl ) pyridin -2 - amine are promising, with ongoing research aimed at expanding its therapeutic potential. By incorporating this compound into novel drug designs or exploring its role in combination therapies, scientists may uncover new treatment strategies for various diseases. Furthermore, advancements in synthetic chemistry could lead to more efficient methods for producing this compound on an industrial scale.

In conclusion, 5-bromo-N-[ (oxan -4 - ylmethyl ) pyridin -2 - amine (CAS No: 1220018 -97 -2) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate and its promising applications in drug development make it a valuable asset for researchers working in medicinal chemistry and chemical biology. As further studies continue to elucidate its properties and mechanisms of action, this compound is poised to play an important role in the discovery of new therapeutic agents.